3-Chloro-4-isothiazolecarboxylic acid
Overview
Description
3-Chloro-4-isothiazolecarboxylic acid is a biochemical compound with the molecular formula C4H2ClNO2S and a molecular weight of 163.58 . It is used for proteomics research .
Molecular Structure Analysis
The molecular structure of 3-Chloro-4-isothiazolecarboxylic acid is represented by the formula C4H2ClNO2S .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-Chloro-4-isothiazolecarboxylic acid include a molecular formula of C4H2ClNO2S and a molecular weight of 163.58 .Scientific Research Applications
Proteomics Research
3-Chloro-4-isothiazolecarboxylic acid is used in proteomics research . Proteomics is a large-scale study of proteins, particularly their structures and functions. This compound could be used in the analysis of protein structure, interactions, and functions.
Pharmaceutical Importance
Isothiazoles, including 3-Chloro-4-isothiazolecarboxylic acid, have significant pharmaceutical importance . They are considered important building blocks for new materials possessing interesting electronic, mechanical, or biological properties. They also find vast application in the development of novel molecular structures.
Anti-HIV Activity
Carboxylic acid substituted isothiazoles have shown useful biological activity, such as the anti-HIV activity . This suggests that 3-Chloro-4-isothiazolecarboxylic acid could potentially be used in the development of anti-HIV drugs.
Hypolipidemic Activity
Some isothiazole derivatives have demonstrated hypolipidemic activity . Hypolipidemic agents, or antihyperlipidemic agents, are a diverse group of pharmaceuticals that are used in the treatment of high levels of fats (lipids), such as cholesterol, in the blood (hyperlipidemia).
Anti-inflammatory Activity
Certain isothiazole derivatives have shown anti-inflammatory properties . This suggests that 3-Chloro-4-isothiazolecarboxylic acid could potentially be used in the development of anti-inflammatory drugs.
Synthesis of Novel Molecular Structures
Isothiazoles are used in the search for alternative synthetic strategies and the development of novel molecular structures . This means that 3-Chloro-4-isothiazolecarboxylic acid could be used in the synthesis of new compounds with potential applications in various fields.
Safety and Hazards
Mechanism of Action
Target of Action
It is often used in proteomics research
Mode of Action
Isothiazoles are known to be involved in various chemical reactions, such as the suzuki–miyaura coupling , which is a type of carbon-carbon bond-forming reaction. This suggests that 3-Chloro-4-isothiazolecarboxylic acid may interact with its targets through similar chemical reactions.
Biochemical Pathways
Given its use in proteomics research , it can be inferred that it may be involved in protein-related pathways.
Result of Action
It is known that isothiazoles can participate in various chemical reactions, suggesting that the compound may induce changes at the molecular level .
properties
IUPAC Name |
3-chloro-1,2-thiazole-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2ClNO2S/c5-3-2(4(7)8)1-9-6-3/h1H,(H,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXVLOGPHTXPJCU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=NS1)Cl)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2ClNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80659419 |
Source
|
| Record name | 3-Chloro-1,2-thiazole-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80659419 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-4-isothiazolecarboxylic acid | |
CAS RN |
933690-30-3 |
Source
|
| Record name | 3-Chloro-1,2-thiazole-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80659419 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-chloro-1,2-thiazole-4-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-Butanol,2-[(2-pyridinylthio)methyl]-(9CI)](/img/no-structure.png)
